Cas no 870703-84-7 (Benzenemethanol,5-fluoro-2-mercapto-)

• Product Name: Benzenemethanol,5-fluoro-2-mercapto-
• CAS No: 870703-84-7
• MF: C₇H₇FOS
• MW: 158.193284273148
• CID: 719141
• PubChem ID: 24883015
• Update Time: 2025-04-19

Benzenemethanol,5-fluoro-2-mercapto- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,5-fluoro-2-mercapto-
• 5-FLUORO-2-MERCAPTO BENZYL ALCOHOL
• 870703-84-7
• 5-Fluoro-2-mercaptobenzyl alcohol, 97%
• (5-Fluoro-2-sulfanylphenyl)methanol
• 5-Fluoro-2-mercaptobenzyl alcohol
• (5-Fluoro-2-mercapto-phenyl)-methanol
• SCHEMBL1424873
• DTXSID00584537
• 5-Fluoro-2-mercaptophenylmethanol
• IGEXHILBHGLPBB-UHFFFAOYSA-N
• (5-fluoro-2-mercaptophenyl)methanol

• MDL： MFCD04972110
• Inchi： 1S/C7H7FOS/c8-6-1-2-7(10)5(3-6)4-9/h1-3,9-10H,4H2
• InChI Key： IGEXHILBHGLPBB-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1CO)F

Computed Properties

• Exact Mass: 158.02016418g/mol
• Monoisotopic Mass: 158.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• Density: 1.317
• Melting Point: 60-64 °C (lit.)
• Boiling Point: 267.404°C at 760 mmHg
• Flash Point: 115.522°C
• Refractive Index: 1.596
• PSA: 59.03000
• LogP: 1.60670

Benzenemethanol,5-fluoro-2-mercapto- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols